Cas no 123533-12-0 (Thymidine,3'-deoxy-3'-isocyano- (9CI))

Thymidine,3'-deoxy-3'-isocyano- (9CI) structure
123533-12-0 structure
Product Name:Thymidine,3'-deoxy-3'-isocyano- (9CI)
CAS No:123533-12-0
MF:C11H13N3O4
MW:251.238622426987
CID:182497
PubChem ID:72272
Update Time:2025-04-19

Thymidine,3'-deoxy-3'-isocyano- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-deoxy-3'-isocyano- (9CI)
    • 1-[(2R,4S,5S)-5-(hydroxymethyl)-4-isocyanooxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 3'-isocyano-3'-deoxythymidine
    • 3'-deoxy-3'-isocyanothymidine
    • Thymidine, 3'-isocyano-
    • 3'-Isocyano-dT
    • DTXSID40154036
    • 123533-12-0
    • 3/'-Isocyano-3/'-deoxythymidine
    • 3'-Isocyano-ddThd
    • (2S,3S,5R)-2-(hydroxymethyl)-3-isocyano-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolane
    • 1-[(2R,4S,5S)-5-(hydroxymethyl)-4-isocyano-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • Inchi: 1S/C11H13N3O4/c1-6-4-14(11(17)13-10(6)16)9-3-7(12-2)8(5-15)18-9/h4,7-9,15H,3,5H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
    • InChI Key: NQXZOJJOKDQOHV-DJLDLDEBSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)[N+]#[C-]

Computed Properties

  • Exact Mass: 251.09069
  • Monoisotopic Mass: 251.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 83.2A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 83.23
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